Cas no 920431-09-0 (7-chloro-5-methyl-3-(4-methylphenyl)-2-(trifluoromethyl)pyrazolo1,5-apyrimidine)

• Product Name: 7-chloro-5-methyl-3-(4-methylphenyl)-2-(trifluoromethyl)pyrazolo1,5-apyrimidine
• CAS No: 920431-09-0
• MF: C₁₅H₁₁ClF₃N₃
• MW: 325.716152429581
• CID: 5426849
• Update Time: 2025-10-24

7-chloro-5-methyl-3-(4-methylphenyl)-2-(trifluoromethyl)pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-5-methyl-3-(4-methylphenyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• 7-chloro-5-methyl-3-(4-methylphenyl)-2-(trifluoromethyl)pyrazolo1,5-apyrimidine

• Inchi： 1S/C15H11ClF3N3/c1-8-3-5-10(6-4-8)12-13(15(17,18)19)21-22-11(16)7-9(2)20-14(12)22/h3-7H,1-2H3
• InChI Key： XTOXTEJNKFDMPX-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(C)C=C3)C(C(F)(F)F)=NN1C(Cl)=CC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 7-chloro-5-methyl-3-(4-methylphenyl)-2-(trifluoromethyl)pyrazolo1,5-apyrimidine

7-Chloro-5-Methyl-3-(4-Methylphenyl)-2-(Trifluoromethyl)Pyrazolo[1,5-a]Pyrimidine: A Comprehensive Overview

The compound 7-chloro-5-methyl-3-(4-methylphenyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine, identified by the CAS number CAS No. 920431-09-0, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their versatile structures and unique chemical properties. The presence of multiple functional groups, including a chlorine atom at position 7, a methyl group at position 5, a trifluoromethyl group at position 2, and a para-methylphenyl group at position 3, contributes to its distinctive reactivity and biological activity.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidines in drug discovery. These compounds have shown promising results in targeting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases, which are critical for cell signaling pathways. The chlorine substitution at position 7 is particularly significant as it enhances the molecule's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

The synthesis of 7-chloro-5-methyl-3-(4-methylphenyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazolo[1,5-a]pyrimidine core through cyclization reactions and subsequent functionalization to introduce the substituents. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity levels.

In terms of pharmacokinetics, this compound has been evaluated for its absorption, distribution, metabolism, and excretion (ADME) properties. Studies conducted in preclinical models indicate that the molecule exhibits favorable oral bioavailability due to its lipophilic nature. The presence of the trifluoromethyl group at position 2 not only enhances stability but also contributes to prolonged residence time within biological systems. These characteristics make it a strong candidate for further development as a therapeutic agent.

The biological activity of this compound is further modulated by its stereochemistry and electronic effects. Computational studies using molecular docking techniques have revealed that the molecule can bind effectively to several protein targets with high affinity. For example, simulations showed that it can inhibit cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. This finding aligns with experimental data from cellular assays where treatment with this compound led to significant cell cycle arrest in cancer cell lines.

Another area of interest lies in the potential of this compound as a building block for more complex molecules. Its rigid structure and functional diversity make it an ideal scaffold for combinatorial chemistry approaches. Researchers have explored its use in constructing heterocyclic libraries aimed at discovering novel bioactive agents. The integration of advanced synthetic methodologies has further expanded its utility in medicinal chemistry.

In conclusion, 7-chloro-5-methyl-3-(4-methylphenyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine represents a cutting-edge molecule with immense potential across multiple scientific domains. Its unique structure, combined with recent advancements in synthesis and biological evaluation techniques, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover its full spectrum of activities and mechanisms, this compound is poised to play a pivotal role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.